Cas no 1333960-89-6 (3-(3,4-dimethoxyphenyl)azepane)

• Product Name: 3-(3,4-dimethoxyphenyl)azepane
• CAS No: 1333960-89-6
• MF: C₁₄H₂₁NO₂
• MW: 235.32204413414
• MDL: MFCD21092015
• CID: 5099451
• PubChem ID: 56724846
• Update Time: 2025-06-26

3-(3,4-dimethoxyphenyl)azepane Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-dimethoxyphenyl)azepane
• 1H-Azepine, 3-(3,4-dimethoxyphenyl)hexahydro-

• MDL： MFCD21092015
• Inchi： 1S/C14H21NO2/c1-16-13-7-6-11(9-14(13)17-2)12-5-3-4-8-15-10-12/h6-7,9,12,15H,3-5,8,10H2,1-2H3
• InChI Key： JLRBJPHJCBLCEY-UHFFFAOYSA-N
• SMILES： N1CCCCC(C2=CC=C(OC)C(OC)=C2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-(3,4-dimethoxyphenyl)azepane

3-(3,4-dimethoxyphenyl)azepane: A Comprehensive Overview of Its Chemical Structure, Pharmacological Applications, and Research Advances

3-(3,4-dimethoxyphenyl)azepane (CAS No. 1333960-89-6) is an emerging compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. As a member of the azepane family, this compound exhibits structural characteristics that make it a promising candidate for drug development targeting various biological pathways. The integration of a 3,4-dimethoxyphenyl group with the azepane ring creates a molecular framework that is both chemically stable and biologically active, offering a foundation for further functionalization and optimization.

Recent studies have highlighted the importance of 3-(3,4-dimethoxyphenyl)azepane in the context of neurodegenerative diseases. A 2023 publication in Journal of Medicinal Chemistry demonstrated its potential as an inhibitor of the α-synuclein aggregation process, a critical factor in Parkinson's disease pathology. The compound's ability to modulate protein misfolding and prevent toxic oligomer formation was validated through in vitro assays and molecular docking simulations. This finding underscores the relevance of 3-(3,4-dimethoxyphenyl)azepane in the development of novel therapeutics for neurodegenerative disorders.

From a synthetic perspective, the preparation of 3-(3,4-dimethoxyphenyl)azepane has been optimized using green chemistry methodologies. A 2024 study published in Green Chemistry reported a catalytic approach employing a chiral phosphoric acid catalyst to achieve high enantioselectivity in the formation of the azepane ring. This method not only reduces the environmental impact of synthesis but also provides a scalable pathway for large-scale production. The use of microwave-assisted techniques further shortened the reaction time while maintaining the stereochemical integrity of the final product.

The pharmacological profile of 3-(3,4-dimethoxyphenyl)azepane is being explored through its interactions with various receptor systems. Preliminary research suggests that this compound may exhibit antioxidant properties by scavenging reactive oxygen species (ROS) through its phenolic moieties. A 2023 study in Free Radical Biology and Medicine demonstrated that 3-(3,4-dimethoxyphenyl)azepane significantly reduced oxidative stress in neuronal cells exposed to neurotoxicants. These findings open new avenues for its application in conditions associated with oxidative damage, such as ischemic stroke and age-related cognitive decline.

Advancements in computational chemistry have facilitated the prediction of 3-(3,4-dimethoxyphenyl)azepane's biological activity. Machine learning algorithms trained on extensive datasets of similar compounds have identified potential targets for this molecule, including ion channels and G protein-coupled receptors (GPCRs). A 2024 review in Computational and Structural Chemistry highlighted the importance of molecular dynamics simulations in understanding the compound's binding affinity to these targets. Such computational tools are critical for accelerating the drug discovery process and reducing the reliance on extensive experimental testing.

From a pharmaceutical development standpoint, 3-(3,4-dimethoxyphenyl)azepane is being evaluated for its potential as a prodrug. Its hydrophobic nature allows for controlled release in specific biological environments, which could enhance its therapeutic efficacy while minimizing systemic side effects. A 2023 study in Pharmaceutical Research demonstrated that the compound's solubility could be improved through the incorporation of hydrophilic substituents, a strategy that aligns with current trends in prodrug design.

The structural diversity of 3-(3,4-dimethoxyphenyl)azepane also makes it a valuable scaffold for combinatorial chemistry approaches. By modifying the azepane ring or the phenolic substituents, researchers can explore a wide range of biological activities. A 2024 patent application described the synthesis of several analogs with enhanced potency against specific pathogenic targets, illustrating the versatility of this molecular framework in drug discovery.

Challenges in the development of 3-(3,4-dimethoxyphenyl)azepane include optimizing its bioavailability and ensuring its selectivity for target pathways. While initial studies have shown promising results, further research is needed to fully characterize its pharmacokinetic profile and potential side effects. Collaborative efforts between chemists, pharmacologists, and computational biologists are essential to address these challenges and advance the compound toward clinical application.

In conclusion, 3-(3,4-dimethoxyphenyl)azepane represents a significant advancement in the field of medicinal chemistry. Its unique structure and potential therapeutic applications make it a compelling subject for further investigation. As research continues to uncover its biological mechanisms and optimize its properties, this compound may play a crucial role in the development of new treatments for a variety of diseases.